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Compound of Interest

Compound Name: Apocynin-d3

Cat. No.: B1366914

Introduction

Apocynin-d3, the deuterated form of apocynin, is a valuable tool in biomedical research and
drug development. Apocynin itself is a well-characterized inhibitor of NADPH oxidase (NOX),
an enzyme complex responsible for the production of reactive oxygen species (ROS).[1][2][3]
By mitigating oxidative stress, apocynin and its deuterated analog are instrumental in studying
the role of ROS in a multitude of pathological conditions, including cardiovascular diseases,
neurodegenerative disorders, and inflammatory conditions. This technical guide provides a
comprehensive overview of the commercial availability of Apocynin-d3, detailed experimental
protocols for its use, and a visualization of its mechanism of action.

Commercial Suppliers and Availability

For researchers looking to procure Apocynin-d3, several reputable commercial suppliers offer
this stable isotope-labeled compound. The following table summarizes the available information
from prominent vendors. Please note that pricing is subject to change and it is recommended
to inquire directly with the suppliers for the most current information.
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) ) Available
Supplier Catalog Number Purity .
Quantities
MedChemExpress HY-N0088S >98% 1 mg, 5 mg
Immunomart HY-N0088S Not specified Inquire for details
Toronto Research o N ) )
] Not explicitly found Not specified Inquire for details
Chemicals
Cayman Chemical Not explicitly found Not specified Inquire for details
Santa Cruz o - ) )
) Not explicitly found Not specified Inquire for details
Biotechnology

Mechanism of Action: Inhibition of NADPH Oxidase

Apocynin acts as an inhibitor of the NADPH oxidase enzyme complex. In phagocytic cells, it is
converted to its active dimeric form, diapocynin, by myeloperoxidase (MPO) in the presence of
hydrogen peroxide (H2032).[1][4] This active form then prevents the assembly of the functional
NADPH oxidase complex by blocking the translocation of the cytosolic subunits, p47phox and
p67phox, to the membrane-bound components, gp91phox (also known as Nox2) and p22phox.
[1][3] This inhibition of complex assembly effectively halts the production of superoxide
radicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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apocynin-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1366914?utm_src=pdf-custom-synthesis
https://www.ahajournals.org/doi/10.1161/hypertensionaha.107.103200
https://www.researchgate.net/figure/The-mechanism-of-NADPH-oxidase-inhibition-by-apocynin_fig2_23677438
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269682/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269682/
https://www.researchgate.net/figure/Mechanism-of-NOX-inhibition-by-apocynin-Apocynin-dimerization-by-myeloperoxidase-MPO_fig2_319673807
https://www.benchchem.com/product/b1366914#commercial-suppliers-and-availability-of-apocynin-d3
https://www.benchchem.com/product/b1366914#commercial-suppliers-and-availability-of-apocynin-d3
https://www.benchchem.com/product/b1366914#commercial-suppliers-and-availability-of-apocynin-d3
https://www.benchchem.com/product/b1366914#commercial-suppliers-and-availability-of-apocynin-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1366914?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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